3-(4-Bromobutyl)-4-thiazolidinone

• Molecular Formula: C7H12BrNOS
• Molecular Weight: 238.15 g/mol
• IUPAC Name: 3-(4-bromobutyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C7H12BrNOS/c8-3-1-2-4-9-6-11-5-7(9)10/h1-6H2
• InChI Key: XJWHYQCVFUOUHF-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(CS1)CCCCBr

Description

3-(4-Bromobutyl)-4-thiazolidinone is a useful research compound. Its molecular formula is C7H12BrNOS and its molecular weight is 238.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4-thiazolidinone (25 g), dimethylformamide (DMF hereafter, 500 ml) and KOH (27.16 g) was stirred under N2 at room temperature for 1.5 h. To the resulting mixture was added 1,4-dibromobutane (101 ml), which rapidly caused the reaction mixture to turn milky white. Stirring was continued at room temperature for 44 h. The reaction mixture was poured into H2O (1000 ml) and the aqueous mixture was extracted with ethyl acetate (EtOAc hereafter, 3×300 ml). the combined extracts were washed successively with H2O (300 ml) and brine (300 ml), dried over Na2SO4, and concentrated in vacuo to an amber oil. HPLC (high performance liquid chromatography) of a 44.95 g aliquot yielded 7.15 g of an oil which upon distillation yielded a clear liquid, b.p. 134°-137° C./0.12 mm Hg.

Synthesis routes and methods II

Procedure details

A mixture of 4-oxothiazolidine (25 g,) dimethylformamide (500 ml), and KOH (27.16 g) was stirred under N2 at room temperature for 1.5 hours. To the resulting mixture was added 1,4-dibromobutane (101 ml) and stirring was continued at room temperature for 44 hours. The reaction mixture was poured into H2O (1000 ml) and the aqueous mixture was extracted three times with 300 ml portions of ethyl acetate. The combined extracts were washed with H2O (300 ml) and brine (300 ml), dried over Na2SO4, and concentrated in vacuo to an oil. HPLC of a 44.95 g aliquot yielded 7.15 g of an oil which upon distillation yielded a clear liquid, b.p. 134°-137° C/0.12 mmHg.